4-(1H-Pyrazol-1-YL)benzenesulfonyl chloride

• IUPAC Name: 4-pyrazol-1-ylbenzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClN2O2S/c10-15(13,14)9-4-2-8(3-5-9)12-7-1-6-11-12/h1-7H
• InChI Key: AHXRGFFTKHQGOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C9H7ClN2O2S
• DSSTOX Substance ID: DTXSID00380112
• Molecular Weight: 242.68 g/mol
• CAS RN: 18336-39-5

Description

The compound "4-(1H-Pyrazol-1-yl)benzenesulfonyl chloride" is a derivative of benzenesulfonamide, which is a functional group often found in various pharmaceuticals and organic compounds. The presence of the pyrazole ring, a five-membered heterocycle with two nitrogen atoms, suggests potential biological activity and makes it a valuable scaffold for chemical synthesis .

Synthesis Analysis

The synthesis of pyrazole derivatives can be achieved through various methods. For instance, 1,3,5-Tris(hydrogensulfato) benzene has been used as a catalyst for the synthesis of pyrazol-5-ol derivatives, indicating that similar sulfonated benzene compounds can be used in the synthesis of related structures . Additionally, the conversion of carboxylic acids to amides, as seen in the functionalization reactions of pyrazole carboxylic acid and acid chloride, suggests a pathway that could potentially be adapted for the synthesis of this compound .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by the presence of nitrogen atoms in the ring, which can influence the electronic properties of the molecule. For example, the coplanarity of the pyrazole and benzenesulfonamide rings in a related compound suggests that the molecular structure of this compound might also exhibit a degree of planarity, affecting its reactivity and interaction with other molecules .

Chemical Reactions Analysis

Pyrazole derivatives can participate in various chemical reactions. The silver-catalyzed synthesis of N-aryl-1H-pyrazolyl substituted benzenesulfonamides from ynamides and pyrazoles is an example of a reaction forming a new C-N bond, which could be relevant for the functionalization of the this compound molecule . Moreover, the formation of azo compounds and triazenes from pyrazole derivatives indicates the versatility of these compounds in chemical synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can vary widely. For instance, the Ki values for inhibition of enzymes by benzenesulfonamide derivatives suggest that these compounds can have significant biological activity . The thermal stability of polytopic azoles also indicates that the this compound could be stable under various conditions . Furthermore, the antimicrobial and antioxidant activities of some pyrazole derivatives highlight the potential applications of these compounds in medicinal chemistry .

Scientific Research Applications

Crystallographic Studies and Conformation Analysis

• A study by Borges et al. (2014) explored the crystal structures of certain compounds related to 4-(1H-Pyrazol-1-yl)benzenesulfonyl chloride, used in antileishmania studies. They found significant differences in conformations between the studied molecules, highlighting the influence of molecular structure on biological activity and interactions in both solid and aqueous states (Borges et al., 2014).

Synthesis and Antimicrobial Activities

• Al‐Azmi & Mahmoud (2020) reported on the successful synthesis of novel derivatives of this compound, characterizing them through spectroscopic analyses. These derivatives demonstrated antimicrobial properties, underscoring the compound's potential in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).

Medicinal Chemistry and Inhibitory Effects

• Gul et al. (2017) synthesized derivatives of this compound and evaluated their effects on certain enzymes and cytotoxic activities. They identified compounds with potential as lead compounds for further studies due to their inhibitory and cytotoxic properties (Gul et al., 2017).

Chemical Stability and Reaction Mechanisms

• Yıldırım, Kandemirli, & Demir (2005) investigated the functionalization reactions of related compounds, providing insights into the chemical stability and reaction mechanisms. This research aids in understanding how this compound derivatives react under different conditions (Yıldırım, Kandemirli, & Demir, 2005).

Potential Applications in COX-2 Inhibition

• Penning et al. (1997) synthesized a series of sulfonamide-containing 1,5-diarylpyrazole derivatives, including compounds structurally related to this compound, for their potential in inhibiting COX-2, a key enzyme in the inflammatory response. This study highlights the compound's relevance in anti-inflammatory drug development (Penning et al., 1997).

Novel Sensor Development

• Bozkurt & Gul (2018) utilized a derivative of this compound in developing a novel fluorometric sensor for detecting metal ions, specifically Hg2+. This demonstrates the compound's potential in environmental monitoring and safety applications (Bozkurt & Gul, 2018).

Safety and Hazards

“4-(1H-Pyrazol-1-YL)benzenesulfonyl chloride” is classified as a dangerous substance. It has a GHS05 hazard symbol, indicating that it is corrosive. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been used in the synthesis of new pyrazole families, which have shown activity against leishmania parasites .

Mode of Action

It’s known that the compound can be obtained through a regioselective electrophilic aromatic substitution reaction between the corresponding 1-phenylpyrazole derivative and chlorosulfonic acid .

Biochemical Pathways

Related compounds have been found to exhibit activity against leishmania parasites, suggesting potential involvement in biochemical pathways related to parasitic infection .

Result of Action

Related compounds have shown activity against leishmania parasites, suggesting potential antiparasitic effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-(1H-Pyrazol-1-YL)benzenesulfonyl chloride. For instance, it’s recommended to store the compound under an inert gas (nitrogen or argon) at 2-8°C . Contact with water can liberate toxic gas , indicating that moisture levels in the environment could affect the compound’s stability and safety.